Cas no 2228845-87-0 (2-(3,3-dimethylcyclopentyl)methylpyrrolidine)

• Product Name: 2-(3,3-dimethylcyclopentyl)methylpyrrolidine
• CAS No: 2228845-87-0
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6455217
• PubChem ID: 165618278
• Update Time: 2025-05-19

2-(3,3-dimethylcyclopentyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclopentyl)methylpyrrolidine
• EN300-1832457
• 2-[(3,3-dimethylcyclopentyl)methyl]pyrrolidine
• 2228845-87-0

• Inchi： 1S/C12H23N/c1-12(2)6-5-10(9-12)8-11-4-3-7-13-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： JWBUWQBJEQIZJH-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1CCC(C)(C)C1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3,3-dimethylcyclopentyl)methylpyrrolidine

Comprehensive Overview of 2-(3,3-Dimethylcyclopentyl)methylpyrrolidine (CAS No. 2228845-87-0): Properties, Applications, and Industry Insights

2-(3,3-Dimethylcyclopentyl)methylpyrrolidine (CAS No. 2228845-87-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the pyrrolidine derivative family, characterized by a saturated five-membered nitrogen-containing ring. Its molecular structure incorporates a 3,3-dimethylcyclopentyl moiety, which enhances its steric and electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in 2-(3,3-dimethylcyclopentyl)methylpyrrolidine due to its potential applications in designing bioactive molecules. The compound's rigid cyclopentyl group and flexible pyrrolidine ring offer a balanced combination of stability and reactivity, which is crucial for developing targeted therapeutics. This aligns with the growing trend of precision medicine, where customized molecular frameworks are essential for addressing complex diseases.

The synthesis of CAS No. 2228845-87-0 involves multi-step organic reactions, often starting from readily available precursors like cyclopentanone and pyrrolidine. Advanced techniques such as asymmetric catalysis and green chemistry protocols are increasingly being employed to improve yield and sustainability. These methods resonate with the industry's shift toward environmentally friendly synthesis, a topic frequently searched by professionals seeking sustainable chemical processes.

From an analytical perspective, 2-(3,3-dimethylcyclopentyl)methylpyrrolidine is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques confirm its purity and structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are well-documented, making it a reliable candidate for further derivatization.

One of the most searched questions in the field revolves around the biological activity of pyrrolidine derivatives. While specific data on CAS No. 2228845-87-0 may be limited, analogous compounds have demonstrated neuroprotective, anti-inflammatory, and enzyme inhibitory effects. This has sparked interest in exploring its potential as a scaffold for drug development, particularly in neurology and oncology. Such inquiries highlight the compound's relevance to current biomedical research trends.

In industrial settings, 2-(3,3-dimethylcyclopentyl)methylpyrrolidine is often utilized as a chiral building block for asymmetric synthesis. Its ability to introduce stereochemical complexity is invaluable for producing optically active pharmaceuticals, a niche yet rapidly expanding market. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the needs of contract research organizations (CROs) and academic labs.

Looking ahead, the compound's adaptability positions it as a key player in emerging fields like catalysis and materials science. For instance, its incorporation into metal-organic frameworks (MOFs) or polymeric matrices could unlock novel functionalities. These applications align with searches for innovative chemical materials, reflecting the interdisciplinary nature of modern research.

To summarize, 2-(3,3-dimethylcyclopentyl)methylpyrrolidine (CAS No. 2228845-87-0) exemplifies the intersection of structural ingenuity and practical utility. Its role in advancing pharmaceutical chemistry and sustainable synthesis underscores its importance in contemporary science. As research continues to uncover new applications, this compound is poised to remain a focal point for both academia and industry.